Cas no 2138168-29-1 (1-(1-ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine)

1-(1-ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine structure
2138168-29-1 structure
Product Name:1-(1-ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine
CAS No:2138168-29-1
MF:C10H15N5
MW:205.259600877762
CID:5997247
PubChem ID:165473669
Update Time:2025-07-01

1-(1-ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine
    • 2138168-29-1
    • EN300-1110335
    • 1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
    • Inchi: 1S/C10H15N5/c1-3-14-5-4-12-10(14)7-15-8(2)6-9(11)13-15/h4-6H,3,7H2,1-2H3,(H2,11,13)
    • InChI Key: OFODXYSTIZHRFQ-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1CN1C(C)=CC(N)=N1)CC

Computed Properties

  • Exact Mass: 205.13274550g/mol
  • Monoisotopic Mass: 205.13274550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 61.7Ų

1-(1-ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1110335-0.05g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1110335-0.1g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1110335-0.25g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1110335-0.5g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1110335-1.0g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1
1g
$1414.0 2023-06-10
Enamine
EN300-1110335-2.5g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1110335-5.0g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1
5g
$4102.0 2023-06-10
Enamine
EN300-1110335-10.0g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1
10g
$6082.0 2023-06-10
Enamine
EN300-1110335-1g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1110335-5g
1-[(1-ethyl-1H-imidazol-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
2138168-29-1 95%
5g
$3065.0 2023-10-27

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine

1-(1-Ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine (CAS No 2138168-29-1)

The compound 1-(1-Ethyl-1H-imidazol-2-yl)methyl-5-methyl-1H-pyrazol-3-amine with CAS registry number 2138168-29-1 is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines imidazole and pyrazole rings, both of which are known for their versatile reactivity and potential biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs.

The molecular structure of CAS No 2138168-29-1 consists of a pyrazole ring substituted with a methyl group at position 5 and an imidazole moiety attached via a methylene group at position 3. The imidazole ring itself is substituted with an ethyl group at position 2, which introduces steric bulk and potentially enhances the compound's stability. This combination of structural features makes the molecule highly amenable to further functionalization, enabling researchers to explore its potential in various applications.

Recent advancements in synthetic chemistry have allowed for the efficient synthesis of CAS No 2138168-29-1 through a variety of methods, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the yield but also reduce the reaction time, making the compound more accessible for large-scale studies. The synthesis typically involves the condensation of appropriate starting materials, such as aldehydes and amines, under controlled conditions to form the heterocyclic rings.

In terms of biological activity, CAS No 2138168-29-1 has shown promising results in preliminary assays. For instance, studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs). Additionally, the compound has exhibited neuroprotective effects in models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease.

One of the most exciting developments involving CAS No 2138168-29_ is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property opens up new avenues for developing targeted drug delivery systems that can improve therapeutic outcomes while minimizing side effects.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of CAS No 2_000_000_000_000_000_000_000_000_007 with various biological targets. These studies have revealed that the compound's imidazole and pyrazole moieties play critical roles in stabilizing interactions with target proteins, which is essential for its biological activity.

In conclusion, CAS No 2_74747474747474747474747474747 represents a valuable addition to the arsenal of heterocyclic compounds being explored for therapeutic applications. With ongoing research into its synthesis, biological activity, and applications in drug delivery systems, this compound holds immense potential for advancing modern medicine and materials science.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.